N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride

• IUPAC Name: 1-methyl-N-[(4-propan-2-ylphenyl)methyl]benzimidazol-2-amine;hydrochloride
• InChI: InChI=1S/C18H21N3.ClH/c1-13(2)15-10-8-14(9-11-15)12-19-18-20-16-6-4-5-7-17(16)21(18)3;/h4-11,13H,12H2,1-3H3,(H,19,20);1H
• InChI Key: FJDLIWTXTQQNNZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)CNC2=NC3=CC=CC=C3N2C.Cl
• Molecular Formula: C18H22ClN3
• Molecular Weight: 315.8 g/mol

Description

N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride, also known as IBZM, is a chemical compound that is widely used in scientific research. It is a benzimidazole derivative that has been shown to have a high affinity for dopamine D2 receptors in the brain.

Mechanism of Action

The mechanism of action of N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride is based on its high affinity for dopamine D2 receptors. It binds to these receptors and blocks the binding of dopamine, which is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By blocking dopamine binding, N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride can help researchers to understand the role of dopamine in various neurological and psychiatric disorders.
Biochemical and Physiological Effects:
N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride has been shown to have a high affinity for dopamine D2 receptors in the brain. This makes it a valuable tool for studying the role of dopamine in various neurological and psychiatric disorders. However, it is important to note that N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride itself does not have any biochemical or physiological effects on the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride in lab experiments is its high affinity for dopamine D2 receptors. This makes it a valuable tool for studying the role of dopamine in various neurological and psychiatric disorders. However, there are also some limitations to using N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride. For example, it is a radioactive compound that requires special handling and disposal procedures. It is also relatively expensive and may not be readily available in some labs.

Future Directions

There are many potential future directions for research involving N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride. One area of interest is the role of dopamine in addiction. N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride could be used to study the changes in dopamine D2 receptor density and distribution that occur in response to drug use. Another area of interest is the role of dopamine in depression. N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride could be used to study the changes in dopamine D2 receptor density and distribution that occur in response to antidepressant treatment. Overall, N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride is a valuable tool for studying the role of dopamine in various neurological and psychiatric disorders, and its use in scientific research is likely to continue to grow in the future.

Scientific Research Applications

N-(4-isopropylbenzyl)-1-methyl-1H-benzimidazol-2-amine hydrochloride is widely used in scientific research as a radioligand for dopamine D2 receptors. It is used in positron emission tomography (PET) imaging studies to measure the density and distribution of dopamine D2 receptors in the brain. This is important for understanding the role of dopamine in various neurological and psychiatric disorders such as schizophrenia, depression, and addiction.